![molecular formula C21H19N3O2S3 B2397072 3-(4-ethoxyphenyl)-5-((3-methylbenzyl)thio)-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidin-7(6H)-one CAS No. 1114639-68-7](/img/structure/B2397072.png)
3-(4-ethoxyphenyl)-5-((3-methylbenzyl)thio)-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidin-7(6H)-one
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Description
3-(4-ethoxyphenyl)-5-((3-methylbenzyl)thio)-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C21H19N3O2S3 and its molecular weight is 441.58. The purity is usually 95%.
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Scientific Research Applications
Herbicidal Activities
Compounds structurally similar to the mentioned chemical have been synthesized and evaluated for herbicidal activities. A study reported the synthesis of novel fluorine-containing thiazolo[4,5-d]pyrimidin-7(6H)-ones and found that some compounds demonstrated significant inhibition activities against the root growth of certain plants like rape and barnyard grass at specific dosages (Liang et al., 2007).
Antitumor Activity
Several studies have focused on the synthesis and evaluation of antitumor activity of derivatives of thiazolo[4,5-d]pyrimidin-7(6H)-one. One such study synthesized new derivatives and evaluated them against human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116). Some compounds displayed potent anticancer activity comparable to doxorubicin, a known anticancer drug (Hafez & El-Gazzar, 2017).
Antiparkinsonian Activity
A series of 3-phenyl/ethyl-2-thioxo-2,3-dihydrothiazolo[4,5-d]pyrimidin-7-yl urea and thiourea derivatives have been designed and synthesized for their potential antiparkinsonian activity. These compounds showed significant activity in reducing haloperidol-induced catalepsy in mice, a model for Parkinson's disease. The study also delved into the neuroprotective properties of these compounds, making them a potential starting point for future drug design (Azam et al., 2009).
Antimicrobial Evaluation
Novel compounds including triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones synthesized from thiazolo[4,5-d]pyrimidin-7(6H)-one derivatives were evaluated for their antimicrobial activities. Some of these newly synthesized compounds demonstrated mild antimicrobial activities against various microorganisms (Gomha et al., 2018).
properties
IUPAC Name |
3-(4-ethoxyphenyl)-5-[(3-methylphenyl)methylsulfanyl]-2-sulfanylidene-6H-[1,3]thiazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O2S3/c1-3-26-16-9-7-15(8-10-16)24-18-17(29-21(24)27)19(25)23-20(22-18)28-12-14-6-4-5-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,22,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHPNABGOSDWGLW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C3=C(C(=O)NC(=N3)SCC4=CC=CC(=C4)C)SC2=S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O2S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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